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Compound of Interest

Compound Name:

Methyl 4-

(((benzyloxy)carbonyl)amino)-3-

oxobutanoate

Cat. No.: B113062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Methyl 4-
(((benzyloxy)carbonyl)amino)-3-oxobutanoate (CAS No. 82961-77-1). The information is

intended to guide laboratory practices, ensuring the safe handling, storage, and disposal of this

compound.

Chemical and Physical Properties
Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate is a solid at room temperature.[1] A

summary of its key physical and chemical properties is presented below.
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Property Value Source

CAS Number 82961-77-1 [1][2]

Molecular Formula C13H15NO5 [2]

Molecular Weight 265.26 g/mol [2]

Appearance Solid [1]

Melting Point 53.5-55.0 °C [1]

Boiling Point 379-449°C at 760 mmHg [2]

Purity ≥95% [2]

Hazard Identification and Safety Information
This compound is classified as hazardous. The following table summarizes the GHS hazard

classifications and precautionary statements.

Hazard Class GHS Pictogram Signal Word Hazard Statements

Skin Irritation GHS07 Warning
H315: Causes skin

irritation.[1]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.[1]

Specific Target Organ

Toxicity
GHS07 Warning

H335: May cause

respiratory irritation.[1]

Acute Oral Toxicity GHS07 Warning
H302: Harmful if

swallowed.[1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided below for safe handling and

emergency response.
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Category
Precautionary Statement
Code

Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P264
Wash skin thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

Response P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P330 Rinse mouth.[1]

Storage P405 Store locked up.[1]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)
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Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Engineering Controls:

All manipulations of this compound should be performed in a certified chemical fume hood to

minimize inhalation exposure.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A laboratory coat should be worn at all times.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
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Figure 1: Personal Protective Equipment (PPE) Workflow
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First Aid Measures
In case of exposure, follow these first-aid guidelines:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. If irritation persists, consult a

physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Storage
Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. Long-term

storage in a cool, dry place is recommended.[2]

Disposal
Disposal of this compound and its containers must be in accordance with local, state, and

federal regulations. It should be treated as hazardous waste.

General Disposal Protocol for Carbamate Compounds:

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical and clearly marked as "Hazardous Waste."

Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Spill Management: In case of a spill, use an inert absorbent material (e.g., vermiculite, sand)

to contain the spill. Collect the absorbed material and place it in the hazardous waste

container.
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Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for pickup and disposal by a licensed hazardous waste disposal

facility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Collection & Segregation

Spill Response

Final Disposal

Generate Waste

Collect in Labeled,
Sealed Container

Segregate from
Incompatible Waste

Spill Occurred?

Absorb with
Inert Material

Yes

Contact EHS for Pickup

No

Collect and Place in
Waste Container

Disposal by Licensed Facility

Click to download full resolution via product page

Figure 2: Hazardous Waste Disposal Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b113062?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocol Overview
The synthesis of Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate can be achieved

through the reaction of an N-benzyloxycarbonyl-protected amino acid with an enolate of an

acetate. A general procedure is outlined below.

Materials:

N-benzyloxycarbonyl-protected amino acid methyl ester

Lithium diisopropylamide (LDA)

tert-Butyl acetate

Anhydrous tetrahydrofuran (THF)

Citric acid solution

Ethyl acetate

Saturated sodium chloride solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

In an argon atmosphere, a solution of LDA in a suitable solvent is dissolved in anhydrous

THF and cooled to -45°C.

A solution of tert-butyl acetate in THF is added dropwise while maintaining the temperature

between -40°C and -45°C.

The resulting solution is stirred at -50°C for 30 minutes.
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A solution of the N-benzyloxycarbonyl-protected amino acid methyl ester is added dropwise,

maintaining the temperature between -40°C and -45°C.

After the addition is complete, the reaction temperature is raised to -5°C and stirred for

several hours.

The reaction is quenched by the addition of a citric acid solution.

The mixture is extracted with ethyl acetate. The organic layers are combined and washed

sequentially with citric acid solution, saturated sodium chloride solution, saturated sodium

bicarbonate solution, and again with saturated sodium chloride solution.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated.

The crude product is purified by silica gel column chromatography.
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Figure 3: General Synthesis Workflow
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Toxicological Information
Currently, no specific acute toxicity data is available for this product. The hazard assessment is

based on the classification of similar compounds. Handle with care and avoid all routes of

exposure.

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal conditions.

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: No information available.

Hazardous Polymerization: Does not occur.

This technical guide is intended for use by qualified individuals trained in handling hazardous

chemicals. The information provided is based on currently available data and should be used

as a supplement to, not a replacement for, professional judgment and institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Material Safety of Methyl 4-
(((benzyloxy)carbonyl)amino)-3-oxobutanoate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b113062#methyl-4-benzyloxy-carbonyl-amino-3-
oxobutanoate-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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